3-(4-Piperidinyloxy)-benzoic acid

• IUPAC Name: 3-piperidin-4-yloxybenzoic acid
• InChI: InChI=1S/C12H15NO3/c14-12(15)9-2-1-3-11(8-9)16-10-4-6-13-7-5-10/h1-3,8,10,13H,4-7H2,(H,14,15)
• InChI Key: BJCCNHLBHGBVBX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1OC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

3-(4-Piperidinyloxy)-benzoic acid, also known as 3-POB, is an aromatic acid derivative of piperidine that is widely used in the synthesis of various compounds. It is a commercially available compound with a wide range of applications in the pharmaceutical and chemical industries. 3-POB is a versatile reagent that can be used for a variety of reactions, such as the preparation of esters, amides, and other derivatives. It is also used in the synthesis of biologically active compounds, such as antibiotics, antifungals, and antiviral agents.

Scientific Research Applications

Gut Function Regulation

One study highlights the use of benzoic acid, a compound related to "3-(4-Piperidinyloxy)-benzoic acid," for its role in regulating gut functions. It is found to improve growth and health by promoting gut functions such as digestion, absorption, and barrier functions, primarily through regulating enzyme activity, redox status, immunity, and microbiota. However, excessive administration could lead to gut health damage (Mao et al., 2019).

Antifungal Applications

Compounds from Piper species, including derivatives of benzoic acid, have been documented for their chemical structures and antifungal activities. These compounds, which may include structures similar to "this compound," serve as leads for pharmaceutical or agricultural fungicide development (Xu & Li, 2011).

Interaction with Metals

Research on the influence of metals on the electronic system of ligands, including benzoic and related acids, provides insights into their interactions with biological targets. This understanding is crucial for predicting the reactivity and stability of complex compounds, which could have implications for the development of new materials or drugs (Lewandowski et al., 2005).

Novel Drug Development

A novel salicylic acid derivative, closely related to the chemical family of "this compound," has been introduced as a potential alternative to existing drugs due to its promising activity profile, including COX-2 specificity and a favorable toxicity profile. This highlights the potential of derivatives of "this compound" in drug development (Tjahjono et al., 2022).

Environmental and Toxicological Studies

Physiologically-based pharmacokinetic (PBPK) models for benzoic acid, a compound related to "this compound," have been developed to assess dietary exposures and interspecies uncertainty. This work provides insights into the metabolic and dosimetric variations of benzoic acid across different species, which can inform safety assessments for related compounds (Hoffman & Hanneman, 2017).

Safety and Hazards

The safety data sheet for a similar compound, (1-Boc-4-piperidinyloxy)acetic acid, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended for use only in laboratory settings and is advised against for food, drug, pesticide, or biocidal product use.

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry, with more than 7000 piperidine-related papers published in the last five years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.